2-{[3-(3,4-dimethylphenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}-N-(2-ethyl-6-methylphenyl)acetamide

• IUPAC Name: 2-[3-(3,4-dimethylphenyl)-4-oxothieno[3,2-d]pyrimidin-2-yl]sulfanyl-N-(2-ethyl-6-methylphenyl)acetamide
• InChI: InChI=1S/C25H25N3O2S2/c1-5-18-8-6-7-16(3)22(18)27-21(29)14-32-25-26-20-11-12-31-23(20)24(30)28(25)19-10-9-15(2)17(4)13-19/h6-13H,5,14H2,1-4H3,(H,27,29)
• InChI Key: VOBGDMQREKPDAP-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC(=C1NC(=O)CSC2=NC3=C(C(=O)N2C4=CC(=C(C=C4)C)C)SC=C3)C
• Molecular Formula: C25H25N3O2S2
• Molecular Weight: 463.6 g/mol

Description

2-{[3-(3,4-dimethylphenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}-N-(2-ethyl-6-methylphenyl)acetamide is a useful research compound. Its molecular formula is C25H25N3O2S2 and its molecular weight is 463.61. The purity is usually 95%.
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Scientific Research Applications

Dual Inhibitory Activity on Enzymes

Research has demonstrated that certain thieno[2,3-d]pyrimidine derivatives possess potent dual inhibitory activity against thymidylate synthase (TS) and dihydrofolate reductase (DHFR), two key enzymes involved in the nucleotide biosynthesis pathway. This dual inhibitory property makes them valuable in the study of cancer treatments and the exploration of new therapeutic agents. For instance, one study reported the synthesis of classical and nonclassical 2-amino-4-oxo-5-arylthio-substituted-6-methylthieno[2,3-d]pyrimidine antifolates, highlighting their potential as potent dual inhibitors for human TS and DHFR (Gangjee, Qiu, Li, & Kisliuk, 2008).

Antitumor Activity

The antitumor activity of thieno[3,2-d]pyrimidine derivatives has been evaluated, with some compounds showing potent anticancer activity comparable to known chemotherapy agents like doxorubicin. This indicates their potential in cancer research and drug development (Hafez & El-Gazzar, 2017).

Crystal Structure Analysis

Studies on the crystal structure of related thieno[3,2-d]pyrimidine derivatives provide insights into their molecular conformation and potential interactions with biological targets. This information is crucial for understanding the compound's mechanism of action and for the design of more effective derivatives (Subasri et al., 2016).

Antimicrobial Activity

The synthesis and evaluation of new thieno[3,2-d]pyrimidine derivatives for their antimicrobial properties have been explored. Some derivatives exhibit marked growth inhibition against various bacterial and fungal strains, suggesting their potential as antimicrobial agents (Majithiya & Bheshdadia, 2022).